1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
BB-22 (Item No. 14099) is an analog of the potent synthetic cannabinoid, JWH 018 (Item No. 10900) that is structurally similar to PB-22 (Item No. 14096) and its derivative, 5-fluoro PB-22 (Item No. 14095). Both BB-22 and PB-22 are distinctive in that an 8-hydroxyquinoline replaces the naphthalene group of JWH 018. BB-22 3-carboxyindole metabolite is expected to be a metabolite of BB-22 that would be detectable both in serum and urine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
858515-71-6
VCID:
VC0104532
InChI:
InChI=1S/C16H19NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h4-5,8-9,11-12H,1-3,6-7,10H2,(H,18,19)
SMILES:
C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O
Molecular Formula:
C16H19NO2
Molecular Weight:
257.33 g/mol
1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
CAS No.: 858515-71-6
Reference Standards
VCID: VC0104532
Molecular Formula: C16H19NO2
Molecular Weight: 257.33 g/mol
| CAS No. | 858515-71-6 |
|---|---|
| Product Name | 1-Cyclohexylmethyl-1h-indole-3-carboxylic acid |
| Molecular Formula | C16H19NO2 |
| Molecular Weight | 257.33 g/mol |
| IUPAC Name | 1-(cyclohexylmethyl)indole-3-carboxylic acid |
| Standard InChI | InChI=1S/C16H19NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h4-5,8-9,11-12H,1-3,6-7,10H2,(H,18,19) |
| Standard InChIKey | DKZXRWRMQWNXFR-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O |
| Canonical SMILES | C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | BB-22 (Item No. 14099) is an analog of the potent synthetic cannabinoid, JWH 018 (Item No. 10900) that is structurally similar to PB-22 (Item No. 14096) and its derivative, 5-fluoro PB-22 (Item No. 14095). Both BB-22 and PB-22 are distinctive in that an 8-hydroxyquinoline replaces the naphthalene group of JWH 018. BB-22 3-carboxyindole metabolite is expected to be a metabolite of BB-22 that would be detectable both in serum and urine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
| Synonyms | 1-(Cyclohexylmethyl)-1H-indole-3-carboxylic Acid |
| PubChem Compound | 23073195 |
| Last Modified | Nov 11 2021 |
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